1-((Methylsulfonyl)methyl)-2-nitrobenzene
Cat. No. B8763471
M. Wt: 215.23 g/mol
InChI Key: CIMNAVHKTGMMQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:12][S:13](=[O:14])[O-:15].[CH3:17][CH2:18][OH:19].[N+:1](=[O:2])([O-:3])[c:4]1[c:5]([CH2:6][Br:7])[cH:8][cH:9][cH:10][cH:11]1.[Na+:16]>>[N+:1](=[O:2])([O-:3])[c:4]1[c:5]([CH2:6][S:13]([CH3:12])(=[O:14])=[O:15])[cH:8][cH:9][cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(=O)[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1ccccc1CBr
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
CS(=O)(=O)Cc1ccccc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
